![molecular formula C9H9N3O B6210469 1-{1H,2H,3H-pyrazolo[1,5-a]imidazol-1-yl}but-2-yn-1-one CAS No. 1864921-78-7](/img/no-structure.png)
1-{1H,2H,3H-pyrazolo[1,5-a]imidazol-1-yl}but-2-yn-1-one
Description
“1-{1H,2H,3H-pyrazolo[1,5-a]imidazol-1-yl}but-2-yn-1-one” is a compound that contains an imidazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . Imidazole is also known as 1, 3-diazole . It is a significant structural component of a large number of agrochemicals and pharmaceuticals .
Synthesis Analysis
The synthesis of imidazole-containing compounds has been a subject of intense research for numerous decades . A large number of transformations are now available to conveniently access imidazole from readily available starting materials . This includes cyclocondensation, cycloaddition, oxidative cyclization, and transannulation reactions .Molecular Structure Analysis
Imidazole contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen . Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms .Chemical Reactions Analysis
Imidazole has become an important synthon in the development of new drugs . The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc .Physical And Chemical Properties Analysis
Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents . It is amphoteric in nature, meaning it shows both acidic and basic properties .Mechanism of Action
The mechanism of action of imidazole-containing compounds is often related to their ability to interact with various biological targets. For example, some benzimidazole-linked pyrazolo[1,5-a]pyrimidine conjugates have shown significant cytotoxicity and were found to induce apoptosis in cancer cells by downregulating EGFR, p-EGFR, STAT3, and p-STAT3 .
Future Directions
The future directions in the research of imidazole-containing compounds are likely to involve the development of new synthetic methodologies , as well as the exploration of their potential applications in various fields, such as medicine and agriculture . The development of novel drugs that overcome the problems of antimicrobial resistance is one of the key areas of focus .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '1-{1H,2H,3H-pyrazolo[1,5-a]imidazol-1-yl}but-2-yn-1-one' involves the reaction of 1H-pyrazole-5-carboxylic acid with ethyl chloroformate to form ethyl 1H-pyrazole-5-carboxylate. This intermediate is then reacted with 1,2-diaminopropane to form 1-(1H-pyrazol-5-yl)propane-1,3-diamine. The final step involves the reaction of 1-(1H-pyrazol-5-yl)propane-1,3-diamine with 2-bromo-3-butyn-2-one to form the target compound.", "Starting Materials": [ "1H-pyrazole-5-carboxylic acid", "ethyl chloroformate", "1,2-diaminopropane", "2-bromo-3-butyn-2-one" ], "Reaction": [ "Step 1: React 1H-pyrazole-5-carboxylic acid with ethyl chloroformate in the presence of a base such as triethylamine to form ethyl 1H-pyrazole-5-carboxylate.", "Step 2: React ethyl 1H-pyrazole-5-carboxylate with 1,2-diaminopropane in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) to form 1-(1H-pyrazol-5-yl)propane-1,3-diamine.", "Step 3: React 1-(1H-pyrazol-5-yl)propane-1,3-diamine with 2-bromo-3-butyn-2-one in the presence of a base such as potassium carbonate to form the target compound, 1-{1H,2H,3H-pyrazolo[1,5-a]imidazol-1-yl}but-2-yn-1-one." ] } | |
CAS RN |
1864921-78-7 |
Product Name |
1-{1H,2H,3H-pyrazolo[1,5-a]imidazol-1-yl}but-2-yn-1-one |
Molecular Formula |
C9H9N3O |
Molecular Weight |
175.2 |
Purity |
95 |
Origin of Product |
United States |
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